lithium;iodide;hydrate

• IUPAC Name: lithium;iodide;hydrate
• InChI: InChI=1S/HI.Li.H2O/h1H;;1H2/q;+1;/p-1
• InChI Key: WAZWGFFJLSIDMX-UHFFFAOYSA-M
• Canonical SMILES: [Li+].O.[I-]
• Molecular Formula: H2ILiO
• Molecular Weight: 151.9 g/mol

Description

Contextualization within Halide Hydrate (B1144303) Chemistry

Halide hydrates are inorganic salts that have incorporated water molecules into their crystal structures. wikipedia.orgexpii.com These compounds are a subset of hydrates, which are substances containing water in some form. wikipedia.org The water molecules in halide hydrates are an integral part of the crystal lattice, often bonded to the metal cation. wikipedia.org The general formula for a hydrated salt is represented as the compound's formula followed by a dot and the number of water molecules (n), for example, LiI·nH₂O. wikipedia.org

Lithium iodide is known to form several hydrates, with varying numbers of water molecules. nih.gov Specifically, hydrates with one, two, and three water molecules per formula unit of lithium iodide are recognized as distinct phases in aqueous solid-liquid equilibria. nih.gov The study of these different hydration states is a key aspect of understanding the behavior of lithium iodide in aqueous environments.

The broader field of halide hydrate chemistry examines the structure, bonding, and properties of hydrates formed by halides, which are compounds where a halogen atom is bonded to a less electronegative element. wikipedia.org This field provides the foundational knowledge for understanding the specific characteristics of lithium iodide hydrate.

Overview of Research Significance in Modern Chemical Science

The study of lithium iodide hydrate holds significance in various areas of modern chemical science. Its properties make it a compound of interest in both fundamental research and practical applications.

One of the primary areas of interest is in energy storage . Lithium iodide is used as a solid-state electrolyte in high-temperature batteries and has been a standard electrolyte in artificial pacemakers due to the long cycle life it facilitates. wikipedia.org Research into its hydrated forms is relevant to understanding electrolyte behavior in the presence of moisture. Lithium iodide, in a complex with iodine, is also a component in the electrolyte of dye-sensitized solar cells. wikipedia.org

In the realm of materials science , lithium iodide's ability to form various hydrates with distinct crystal structures is of interest. nih.gov The crystal structures of the di- and trihydrates of lithium iodide have been determined, contributing to the understanding of how water molecules arrange themselves within the crystal lattice of ionic compounds. nih.gov Anhydrous lithium iodide crystallizes in the rock salt (NaCl) motif. wikipedia.orgmaterialsproject.org

Furthermore, lithium iodide finds use in organic synthesis for cleaving carbon-oxygen bonds, such as in the conversion of methyl esters to carboxylic acids. wikipedia.org While anhydrous lithium iodide is typically used for these reactions, the presence of its hydrated forms can be a factor in reaction conditions and outcomes.

Evolution of Academic Inquiry into Lithium Iodide Hydrate Systems

Academic inquiry into lithium iodide and its hydrates has evolved over time, driven by advancements in analytical techniques and the emergence of new applications.

Early research focused on the fundamental properties and synthesis of lithium iodide. Methods for preparing high-purity anhydrous lithium iodide often involve the dehydration of a hydrated form, such as lithium iodide trihydrate (LiI·3H₂O). osti.gov One established method involves reacting high-purity lithium carbonate with freshly distilled hydriodic acid to crystallize the trihydrate, which is then dehydrated. osti.gov

More recent research has delved into the detailed crystal structures of the various hydrates. For instance, a 2018 study determined the crystal structures of the di- and trihydrates of lithium iodide, providing valuable insights into their atomic arrangements. nih.gov It was confirmed that in LiI·3H₂O, the lithium cation is octahedrally coordinated. nih.gov

The study of the phase diagram of the lithium iodide-water system has also been a subject of investigation, mapping the conditions of temperature and composition at which different hydrates are stable. researchgate.net This is crucial for controlling the synthesis and application of specific hydrate forms.

Modern research continues to explore the role of lithium iodide in advanced applications. For example, its use as a redox mediator in lithium-oxygen batteries is an active area of investigation. uchicago.edu Studies have examined how the presence of lithium iodide and water affects the reaction products in these battery systems. uchicago.edu Additionally, processes for producing lithium iodide cleanly and efficiently, such as through electrodialysis metathesis, are being developed to meet the demands of industrial applications. nih.gov

Interactive Data Table: Properties of Lithium Iodide Hydrates

Property	Lithium Iodide Monohydrate (LiI·H₂O)	Lithium Iodide Trihydrate (LiI·3H₂O)
CAS Number	17023-24-4 americanelements.com	7790-22-9 heegermaterials.com
Molecular Formula	H₂ILiO americanelements.com	LiI·3H₂O heegermaterials.com
Molecular Weight	151.86 g/mol americanelements.com	187.89 g/mol (calculated)
Appearance	White to yellow powder or chunks americanelements.com	White crystalline powder heegermaterials.com
Melting Point	73 °C americanelements.com	Decomposes in stages heegermaterials.com
Density	3.48 g/cm³ americanelements.com	3.494 g/cm³ wikipedia.org
Solubility	Soluble in water americanelements.com	Highly soluble in water, methanol, ethanol, and acetone (B3395972) heegermaterials.com

Interactive Data Table: Thermal Decomposition of Lithium Iodide Trihydrate

Temperature Range	Event
75°C - 80°C	Loses one water molecule to become dihydrate. heegermaterials.com
80°C - 120°C	Loses two water molecules to become monohydrate. heegermaterials.com
Above 300°C	Becomes anhydrous lithium iodide. heegermaterials.com

Synthetic Methodologies and Crystallization Processes of Lithium Iodide Hydrate Phases

Preparation of Lithium Iodide Hydrate (B1144303) Species

The synthesis of lithium iodide hydrates typically begins with the reaction of a lithium source with an iodine source in an aqueous medium. The resulting solution is then processed to crystallize the desired hydrate.

Aqueous Crystallization Techniques

The most common laboratory and industrial preparation of lithium iodide involves the neutralization reaction between a lithium base, such as lithium hydroxide (B78521) monohydrate or lithium carbonate, and hydriodic acid. nih.govchemicalbook.comnih.gov The reaction is typically followed by evaporation and concentration of the resulting solution to yield lithium iodide trihydrate (LiI·3H₂O), which crystallizes out. chemicalbook.comosti.gov To prevent the oxidation of the iodide ion to iodine, which can discolor the product, the hydriodic acid solution should be handled under an inert atmosphere. chemicalbook.com

Another aqueous method involves the reaction of lithium hydroxide monohydrate with elemental iodine. google.com In this process, an aqueous solution of lithium hydroxide is prepared, and iodine is slowly added with stirring. The reaction, with a molar ratio of 2:1 for lithium hydroxide monohydrate to iodine, produces both lithium iodide and lithium iodate. google.com The resulting solution is then further processed to isolate the lithium iodide hydrate.

Controlled Stoichiometric Synthesis of Hydrate Forms

Lithium iodide is known to form several stable hydrates, including LiI·3H₂O, LiI·2H₂O, and LiI·H₂O. chemicalbook.comnih.gov The formation of a specific hydrate is dependent on the temperature and concentration conditions during crystallization.

The trihydrate, LiI·3H₂O, is typically the form that crystallizes from an aqueous solution at ambient temperatures. chemicalbook.com Controlled thermal dehydration of the trihydrate can be used to synthesize the lower hydrates. For instance, heating LiI·3H₂O to 73°C causes it to lose one water molecule to form the dihydrate, LiI·2H₂O. chemicalbook.com Further heating to 80°C results in the formation of the monohydrate, LiI·H₂O. chemicalbook.com The crystal structures for the dihydrate and trihydrate have been determined, confirming their distinct phases. nih.govresearchgate.net

Table 1: Thermal Dehydration Stages of Lithium Iodide Trihydrate

Hydrate Form	Transition Temperature (°C)	Resulting Product
LiI·3H₂O	73	LiI·2H₂O
LiI·2H₂O	80	LiI·H₂O
LiI·H₂O	130	Anhydrous LiI

This table is based on data from ChemicalBook. chemicalbook.com

Methods for Producing Anhydrous Lithium Iodide from Hydrates

Producing anhydrous lithium iodide requires the complete removal of water from its hydrates, a process that must be done carefully to prevent hydrolysis. functmaterials.org.ua

A primary method is the careful and slow heating of lithium iodide trihydrate under a vacuum. chemicalbook.com This process must be controlled to avoid the rapid release of water vapor, which can lead to hydrolysis and the formation of hydrogen iodide gas, ultimately affecting the purity of the final product. google.com Research on the dehydration of LiI·3H₂O in a vacuum at 20-25°C shows that the decomposition proceeds to the monohydrate stage. iaea.org Subsequent heating at 30-100°C and 100-170°C is required to remove the remaining water. functmaterials.org.uaiaea.org

An alternative patented method involves dehydrating a lithium iodide aqueous solution under an argon shield with heating to 260-300°C until a powder containing 0.5-1 mole of crystal water is formed. google.com This powder is then subjected to further heating under vacuum to obtain the anhydrous salt. google.com Another approach utilizes a reaction between iodine, hydrazine (B178648) hydrate, and lithium hydroxide in an aqueous solution. patsnap.comgoogle.com The resulting product is concentrated by heating and then dehydrated by passing an inert gas through it to yield anhydrous lithium iodide. patsnap.comgoogle.com

Phase Equilibria and Diagrammatic Representation of LiI–H₂O Systems

The phase diagram of the lithium iodide-water (LiI–H₂O) system illustrates the equilibrium relationships between the solid phases (ice and various hydrates) and the liquid aqueous solution at different temperatures and compositions. For lithium halides, hydrates containing 1, 2, and 3 moles of water per formula unit are recognized as stable phases in aqueous solid-liquid equilibria. nih.govresearchgate.net Unlike the hydrates of lithium chloride and bromide, the hydrates of lithium iodide exhibit congruent melting points. chemicalbook.com The LiI–H₂O phase diagram is characterized by several crystallization fields corresponding to ice, LiI·3H₂O, LiI·2H₂O, LiI·H₂O, and anhydrous LiI. The transitions between these phases occur at specific temperatures and compositions.

Advanced Synthetic Approaches

To overcome the challenges associated with traditional methods, such as the instability of hydriodic acid, advanced synthetic routes are being developed. nih.govresearchgate.net

Electrodialysis Metathesis for Lithium Iodide Production

Electrodialysis metathesis (EDM) has emerged as a clean and efficient technology for producing lithium iodide. nih.govacs.orgsciengine.com This innovative membrane separation process combines electrodialysis with a metathesis reaction, offering simpler process flow, lower energy consumption, and environmental benefits compared to the conventional neutralization method. nih.govresearchgate.netacs.org

The core of the process is the metathesis reaction: 2KI + Li₂SO₄ → 2LiI + K₂SO₄. nih.govacs.org In this system, potassium iodide and lithium sulfate (B86663) are used as the primary raw materials. An electrodialysis membrane reactor, which employs an alternating series of anion and cation exchange membranes, facilitates the separation and recombination of ions to produce lithium iodide. nih.govacs.org

Research has demonstrated the feasibility of this method, achieving high product purity. The performance of the EDM process is influenced by several key parameters, including the membrane stack configuration, operating voltage, initial reactant concentrations, and the volume ratio of the product to raw material liquids. nih.govsemanticscholar.org

Table 2: Research Findings on Lithium Iodide Production via Electrodialysis Metathesis

Operating Voltage (V)	Initial KI Conc. (mol/L)	Initial Li₂SO₄ Conc. (mol/L)	Volume Ratio (Product:Raw Material)	LiI Purity (%)	Estimated Cost ($/kg LiI)	Reference
25	0.4	0.2	1:1	98.9	0.502	nih.govnih.govresearchgate.net
25	0.2	0.1	1:1	98.8	~0.50 (3.6 ¥/kg)	sciengine.com

This table summarizes findings from studies on the electrodialysis metathesis process. nih.govnih.govresearchgate.netsciengine.com

By optimizing these parameters, the EDM process can be tailored to enhance efficiency and product concentration. For example, increasing the initial concentration of the raw materials can lead to a higher concentration of the final lithium iodide product. nih.govsemanticscholar.org This method represents a promising and forward-looking alternative for the industrial production of lithium iodide. nih.govacs.org

Advanced Structural Characterization and Crystallographic Analysis of Lithium Iodide Hydrate

Crystal Structures of Defined Hydrate (B1144303) Phases

Lithium iodide is known to form several stable hydrates, primarily the monohydrate, dihydrate, and trihydrate. geeksforgeeks.org While hydrates with higher water content, such as a pentahydrate, are known to exist as phases in the aqueous solid-liquid equilibria, their crystal structures have not been as extensively characterized as the lower hydrates. researchgate.netnih.gov

Monohydrate (LiI·H₂O) Structure Determination

The existence of lithium iodide monohydrate (LiI·H₂O) has been confirmed through techniques such as X-ray diffraction (XRD). osti.gov Specific XRD peaks at 20.7° and 47.3° 2-theta are characteristic of the monohydrate phase. osti.gov The Inorganic Crystal Structure Database (ICSD) assigns the entry number 86231 to a form of lithium iodide hydrate, LiI·H₂O. openmopac.net

Unlike the higher hydrates, the crystal structures of lithium halide monohydrates are often noted to exhibit some disorder. nih.gov However, for LiI·H₂O, it has been suggested that the Li⁺ cations are situated in a regular octahedral coordination sphere within a high-symmetry lattice, which could be cubic or hexagonal. researchgate.net Despite its identification, detailed single-crystal crystallographic data for the monohydrate is not as readily available in the literature as for the di- and trihydrate phases.

Dihydrate (LiI·2H₂O) Crystallographic Details

The crystal structure of lithium iodide dihydrate (LiI·2H₂O) has been determined through single-crystal X-ray analysis. It is isostructural with sodium iodide dihydrate (NaI·2H₂O). researchgate.netnih.gov The structure is characterized by a triclinic crystal system with the space group P-1. researchgate.net This low-symmetry lattice contains strongly distorted octahedra. researchgate.net

The preparation of single crystals for analysis can be achieved by melting a stoichiometric mixture of anhydrous lithium iodide and water. researchgate.net

Table 1: Crystallographic Data for Lithium Iodide Dihydrate (LiI·2H₂O)

Parameter	Value
Chemical Formula	H₄ILiO₂
Crystal System	Triclinic
Space Group	P-1
a (Å)	6.1364(4)
b (Å)	6.8279(5)
c (Å)	6.8687(5)
α (°)	106.183(3)
β (°)	102.396(3)
γ (°)	99.888(3)
Cell Volume (ų)	260.10(3)
Z	2

Data sourced from Sohr et al., 2018. researchgate.net

Trihydrate (LiI·3H₂O) Structure Elucidation

The crystal structure of lithium iodide trihydrate (LiI·3H₂O) is well-elucidated and has been confirmed to adopt the LiClO₄·3H₂O structure type. researchgate.netnih.gov It crystallizes in the hexagonal system with the space group P6₃mc. The positions of the hydrogen atoms within the structure have been precisely determined. researchgate.net

Table 2: Crystallographic Data for Lithium Iodide Trihydrate (LiI·3H₂O)

Parameter	Value
Chemical Formula	H₆ILiO₃
Crystal System	Hexagonal
Space Group	P6₃mc
Space Group Number	186
a (Å)	7.5113(6)
b (Å)	7.5113(6)
c (Å)	5.5188(5)
α (°)	90
β (°)	90
γ (°)	120
Cell Volume (ų)	269.49(5)
Z	2

Data sourced from Sohr et al., 2018. researchgate.net

Higher Hydrates Crystallography

Phase diagrams of the lithium iodide-water system indicate that hydrates with a water content of up to five moles per formula unit (LiI·5H₂O) can exist in solid-liquid equilibria. researchgate.netnih.gov However, while the crystal structures of the pentahydrates of lithium chloride and lithium bromide have been determined, the corresponding pentahydrate of lithium iodide has not been structurally characterized in the same detail. researchgate.netnih.gov It has been noted that large anions like iodide and perchlorate (B79767) tend not to form hydrates with more than three water molecules, suggesting that the trihydrate is a particularly stable crystalline form. researchgate.net

Coordination Environment of Lithium Cations in Hydrate Lattices

In the various hydrate phases of lithium iodide, the lithium cation (Li⁺) consistently exhibits an octahedral coordination geometry, though the specific coordinating species and the regularity of the octahedra vary.

Monohydrate (LiI·H₂O): The Li⁺ cation is in a regular octahedral coordination sphere. researchgate.net

Dihydrate (LiI·2H₂O): The lithium cation is octahedrally coordinated, surrounded by four water molecules and two iodide anions. researchgate.net These components form a [Li(H₂O)₄I₂]⁻ complex, resulting in a strongly distorted octahedron due to the different bond lengths and nature of the ligands. researchgate.netresearchgate.net

Trihydrate (LiI·3H₂O): The Li⁺ cation is also in a regular octahedral coordination environment. researchgate.netresearchgate.net In this structure, the lithium ion is coordinated exclusively by six water molecules, forming a [Li(H₂O)₆]⁺ complex. These hydrated cations, along with the iodide anions, form the crystal lattice.

Analysis of Hydrogen Bonding Networks within Hydrated Structures

In LiI·2H₂O , the hydrogen bonding occurs within single layers of the structure. researchgate.net The water molecules coordinated to the lithium cations act as hydrogen bond donors, forming connections with adjacent iodide ions and other water molecules.

In LiI·3H₂O , the structure consists of columns of face-sharing [Li(H₂O)₆]⁺ octahedra. The hydrogen bonding network is crucial for connecting these columns. The water molecules of the hydrated lithium cations form hydrogen bonds with the iodide anions that reside between these columns. This extensive network of hydrogen bonds contributes to the notable stability of the trihydrate phase. researchgate.net

Comparative Crystallographic Studies with Other Alkali Metal Halide Hydrates

The crystallographic characteristics of lithium iodide hydrates become more distinct when compared with other alkali metal halide hydrates. Lithium's high charge density, a consequence of its small ionic radius, allows it to form a more extensive series of hydrates than other alkali metals like sodium, potassium, and rubidium. iucr.org While sodium chloride, bromide, and iodide are known to form only dihydrates, lithium halides (LiX, where X = Cl, Br, I) form mono-, di-, and trihydrates, with some even forming pentahydrates. iucr.orgresearchgate.net

A detailed study of the higher hydrates of lithium halides revealed that lithium iodide dihydrate (LiI·2H₂O) is isomorphous with lithium bromide dihydrate (LiBr·2H₂O) and crystallizes in a structure type similar to sodium iodide dihydrate (NaI·2H₂O). researchgate.netnih.gov In these dihydrates, the lithium cation (Li⁺) is octahedrally coordinated. researchgate.net Specifically, the coordination octahedron around the lithium ion in LiI·2H₂O is composed of water and halogen molecules. researchgate.net

Lithium iodide trihydrate (LiI·3H₂O) adopts the LiClO₄·3H₂O structure type. researchgate.netnih.gov In contrast to the dihydrates, the structures of these higher hydrates, including LiI·3H₂O, show no disorder, which allows for a more precise determination of atomic positions and bonding networks. nih.gov The hydrogen-bonding networks are a critical feature of these structures. nih.gov

The propensity for hydrate formation decreases down the group of alkali metals. iucr.org For instance, potassium is only known to form KF·2H₂O and KF·4H₂O, and rubidium only RbF·H₂O. iucr.org This trend highlights the unique interaction between the small lithium cation and water molecules, leading to stable, well-defined crystalline hydrate structures that are less common for its heavier congeners. iucr.orgacs.org Molecular simulations have further explored these structures, noting that while modern nonpolarizable force fields are effective for hydrates of larger ions, they often fail for Li⁺-containing hydrates, where polarizable models provide a better description. bohrium.com

Table 1: Comparative Crystallographic Data of Alkali Metal Halide Hydrates

Compound	Crystal System	Space Group	Reference
LiI·2H₂O	Monoclinic	C2/c	researchgate.net
LiI·3H₂O	Hexagonal	P6₃mc	researchgate.netnih.gov
LiCl·2H₂O	Monoclinic	C2/m	researchgate.net
LiBr·2H₂O	Monoclinic	C2/c	researchgate.net
NaCl·2H₂O	Monoclinic	P2₁/c	researchgate.net
NaI·2H₂O	Orthorhombic	Cmcm	researchgate.net

Application of Diffraction Techniques for Structural Refinement

The accurate determination of the crystal structure of lithium iodide hydrate relies heavily on diffraction techniques, primarily X-ray and neutron diffraction. researchgate.netmdpi.com These methods are indispensable for elucidating atomic positions, bond lengths, bond angles, and the intricate hydrogen-bonding networks that define the hydrate's structure. mdpi.com

X-ray Diffraction (XRD) has been the principal technique used for the structural determination of lithium iodide dihydrate and trihydrate. researchgate.net The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern. mdpi.com For LiI·2H₂O, structure solution was achieved using direct methods. researchgate.net The subsequent refinement of atomic positions against the diffraction data allowed for the initial placement of the heavier iodine and oxygen atoms. researchgate.net Following this, the much lighter lithium and hydrogen atoms were located from the residual electron-density maps and their positions were further refined. researchgate.net This approach confirmed that LiI·2H₂O is isomorphous with LiBr·2H₂O and provided detailed information on the octahedral coordination of the Li⁺ ion. researchgate.net

Neutron Diffraction serves as a powerful complementary technique to XRD, especially for hydrated compounds. mdpi.commdpi.com While X-rays are scattered by an atom's electron cloud, making it difficult to precisely locate light atoms like hydrogen (which has only one electron), neutrons are scattered by the atomic nucleus. mdpi.comosti.gov This fundamental difference gives neutron diffraction a significant advantage in accurately determining the positions of hydrogen atoms. mdpi.com Precise knowledge of hydrogen atom locations is crucial for a complete description of the hydrogen-bond networks, which play a vital role in stabilizing the crystal lattice of hydrates like lithium iodide hydrate. nih.gov Although specific neutron diffraction studies focused solely on lithium iodide hydrate are less common in the literature than XRD studies, the technique is essential for the in-depth analysis of similar metal halide solid-state electrolytes to understand ion transport pathways and the influence of the host lattice on ion migration. mdpi.com Co-refinement, using both XRD and NPD data, can provide a highly accurate and comprehensive structural model, leveraging the strengths of both techniques. osti.gov

Table 2: Role of Diffraction Techniques in Hydrate Structural Refinement

Technique	Interaction	Primary Strengths for Hydrate Analysis	Limitations
X-ray Diffraction (XRD)	Scattering by electron clouds	Excellent for determining the positions of heavy atoms (e.g., I, Li, O). Provides overall framework structure, unit cell dimensions, and space group. researchgate.netmdpi.com	Poor sensitivity for locating hydrogen atoms accurately due to their low electron density. osti.gov
Neutron Diffraction	Scattering by atomic nuclei	High accuracy in determining the positions of light atoms, especially hydrogen/deuterium. mdpi.com Essential for detailed characterization of hydrogen-bonding networks. mdpi.com	Requires larger sample crystals and access to a neutron source (e.g., nuclear reactor or spallation source). mdpi.com

Aqueous Solution Chemistry and Hydration Phenomena of Lithium Ions

Experimental Determination of Lithium Ion Hydration Numbers in Solution

The hydration number of an ion refers to the number of water molecules in its primary hydration shell. For the lithium ion, experimental determination of this number has yielded a range of values, reflecting the influence of concentration and the experimental technique employed.

Neutron diffraction with isotopic substitution (NDIS) is a powerful technique for probing the structure of aqueous solutions. Studies on lithium chloride solutions in heavy water (D₂O) have provided detailed insights into the hydration of the Li⁺ ion. At concentrations of 6, 3, and 1 molal, the hydration numbers were determined to be approximately 4.3(2), 4.9(3), and 4.8(3), respectively. osti.gov A similar study on a 1.5 molal lithium sulfate (B86663) solution found a hydration number of 5.0(3). osti.gov These results suggest that the hydration number of lithium is largely independent of concentration in the 1-3 molal range and that the anion has a minimal effect. osti.gov Earlier studies had suggested a higher hydration number of 6.5 at 1 molal, but refinements in data analysis have led to the more recent, lower values. osti.gov

It is important to note that different experimental methods can yield different hydration numbers. For instance, some studies have suggested a hydration number of around four for the lithium ion, while others have proposed six. nih.gov The discrepancies can be attributed to the different sensitivities of the techniques to the ion's environment and the definition of the hydration shell.

Table 1: Experimentally Determined Hydration Numbers for Lithium Ion

Concentration (molal)	Salt	Technique	Hydration Number
6	LiCl in D₂O	NDIS	~4.3(2)
3	LiCl in D₂O	NDIS	~4.9(3)
1	LiCl in D₂O	NDIS	~4.8(3)
1.5	Li₂SO₄ in D₂O	NDIS	~5.0(3)

Spectroscopic Investigations of Hydration Shell Dynamics (e.g., LAXS, DDIR)

Spectroscopic techniques provide valuable information about the structure and dynamics of the hydration shell around ions. Large-angle X-ray scattering (LAXS) and double difference infrared spectroscopy (DDIR) have been employed to study alkali metal ions in aqueous solutions. acs.orgnih.govacs.orgresearchgate.net

LAXS studies have been challenging for the lithium ion due to its very weak X-ray scattering power, making it difficult to obtain unambiguous data on its coordination number in aqueous solution. acs.orgmdpi.com However, for other alkali metal ions, LAXS has successfully determined mean metal-oxygen (M-O) bond distances. acs.orgnih.govacs.orgresearchgate.net

DDIR spectroscopy has shown that the smaller lithium ion is more strongly hydrated than other alkali metal ions, with evidence suggesting the presence of a second hydration shell. acs.orgnih.govacs.orgresearchgate.net In contrast, sodium, potassium, rubidium, and cesium ions appear to be weakly hydrated with only a single shell of water molecules. acs.orgnih.govacs.orgresearchgate.net The influence of rubidium and cesium ions on the water structure is particularly weak. nih.govacs.orgresearchgate.net

Infrared spectroscopy studies have also been used to investigate the structure and dynamics of the Li⁺ solvation shell in various solvents, providing insights into ion-ion interactions. lsu.edu

Influence of Hydration on Ionic Radii and Coordination Geometries in Solution

Hydration significantly impacts the effective size and geometry of ions in solution. For the lithium ion, a tetrahedral coordination with four water molecules is the most common form in the solid state, with a mean Li-O bond distance of 1.941 Å. mdpi.com In aqueous solution, while direct determination is difficult, a four-coordinate tetrahedral geometry is also considered most likely, with a proposed mean Li-O bond distance of 1.94 Å. mdpi.com Neutron scattering studies have reported a mean Li-O bond distance of 1.96 Å. mdpi.com

The coordination number and geometry influence the ionic radius. New ionic radii have been proposed for four- and six-coordinate lithium(I) as 0.60 Å and 0.79 Å, respectively. nih.govacs.orgnih.govacs.orgresearchgate.net These values are derived from the analysis of M-O bond distances in solid compounds and their correlation with hydration enthalpies. acs.orgnih.govacs.orgresearchgate.net The Li-O bond distance in the hydrated lithium ion has been reported in various experimental studies to be in the range of 1.90 Å to 2.17 Å. nih.govacs.org

Table 2: Proposed Ionic Radii and Coordination of Lithium Ion

Coordination Number	Geometry	Proposed Ionic Radius (Å)	Mean Li-O Bond Distance (Å)
4	Tetrahedral	0.60	1.94
6	Octahedral	0.79	2.132

Thermodynamic Modeling of Aqueous Lithium Iodide Solutions

Thermodynamic models are crucial for understanding and predicting the behavior of electrolyte solutions. For aqueous solutions of lithium salts, including lithium iodide, the Electrolyte Nonrandom Two-Liquid (eNRTL) model has been used to describe their non-ideal behavior. osti.govosti.govresearchgate.net This model utilizes binary interaction parameters to account for the interactions between the electrolyte and water molecules. osti.govresearchgate.net

Studies have shown that incorporating the hydration of the lithium ion, from a bare Li⁺ to a hydrated Li(H₂O)⁺, significantly improves the accuracy of the model for aqueous LiCl, LiBr, and LiI solutions. osti.govresearchgate.net The high charge density of the lithium ion leads to strong hydration and ion-pairing tendencies, making aqueous lithium electrolyte solutions highly non-ideal and their thermodynamic modeling challenging. osti.gov The order of non-ideality for lithium halides is LiI > LiBr > LiCl, which is attributed to the increasing strength of ion pair formation with larger, more polarizable anions. researchgate.net

Solvent-Solute Interactions and Ion-Pairing Effects in Hydrated Lithium Iodide Systems

In concentrated solutions, the interactions between ions become increasingly important. The formation of ion pairs, where a cation and an anion are in close proximity, can significantly affect the properties of the solution. In lithium iodide solutions, the large, polarizable iodide ion has a strong tendency to form ion pairs with the lithium cation. rsc.org

The formation of different types of ion pairs, such as contact ion pairs (CIPs), solvent-shared ion pairs (SSIPs), and solvent-separated ion pairs (SSIPs), depends on the balance between electrostatic interactions and the hydration strength of the ions. Due to the strong hydration of the lithium ion, lithium iodide in aqueous solutions tends to form water-separated ion pairs. lsbu.ac.uk

Studies on mixed electrolyte solutions have shown that the presence of iodide ions can enhance the concentration of "free" aquated nitrate (B79036) ions, suggesting competition between the anions for the cation. rsc.org Molecular dynamics simulations have also been employed to investigate the influence of different alkali metal cations on the behavior of iodide solutions, revealing that the formation of contact ion pairs in the bulk solution can affect the interactions at interfaces. psu.edu

Solid State Electrochemistry and Ionic Conduction Mechanisms in Lithium Iodide Hydrate

Ion Transport Pathways within Hydrated Lithium Iodide Solid Phases

The transport of lithium ions within solid lithium iodide hydrate (B1144303) is not uniform but occurs along specific, preferential pathways. The mechanism of ion movement is intrinsically linked to the presence and arrangement of water molecules within the crystal lattice. Research indicates that ion transport occurs through two primary mechanisms: vehicular and structural diffusion. sciopen.comuconn.edu

In the vehicular mechanism , the lithium ion (Li⁺) moves as a single entity along with its hydration shell (the surrounding water molecules). sciopen.comuconn.edu This mode of transport is common in systems where the Li⁺ ions are strongly hydrated. Conversely, structural diffusion , or a hopping mechanism, involves the Li⁺ ion moving from one site to another, with frequent exchange of the water molecules in its solvation shell. uconn.edulbl.gov

These transport processes predominantly occur along microstructural features such as grain boundaries and defects, which act as channels for ion migration. leeds.ac.uk In layered hydrated compounds, ion transport is often two-dimensional, confined to the hydrated galleries between the solid layers. psu.edu The interface between different phases within the material, such as between anhydrous LiI and LiI hydrate phases, is also a critical region for ion transport. researchgate.net The presence of water molecules within these pathways facilitates ion motion, effectively creating quasi-liquid-like channels within the solid matrix.

Relationship between Hydration Level and Lithium Ion Conductivity

A direct and critical relationship exists between the level of hydration and the lithium ion conductivity of lithium iodide hydrate. The presence of water molecules in the lattice is essential for creating the pathways that enable ion mobility.

Partial hydration has been shown to significantly increase ionic conductivity by creating a higher density of defects within the crystal structure, which serve as pathways for ion movement. leeds.ac.uk Studies on analogous hydrated solid electrolytes demonstrate that conductivity can increase by several orders of magnitude with increasing water content. psu.edu This enhancement is attributed to the increased mobility of the Li⁺ ions as they become solvated by water molecules. psu.edu

However, the relationship is not limitless. An optimal level of hydration often exists, beyond which further water uptake provides little to no additional benefit to conductivity. psu.edu This can be due to a dilution effect, where the concentration of mobile Li⁺ carriers decreases, counteracting the gains in mobility. researchgate.net This phenomenon leads to a distinction between a "diffusion-dominant" regime at lower water content, where conductivity rises sharply with hydration, and a "structure-dominant" regime at higher water content, where conductivity plateaus. researchgate.net

The following table presents reported conductivity values for lithium iodide hydrate and a comparable hydrated solid electrolyte, illustrating the impact of hydration.

Compound	Condition	Ionic Conductivity (S/cm)	Reference
LiI·H₂O	Room Temperature	6.6 x 10⁻⁶	mdpi.com
LiI·D₂O	Room Temperature	6.1 x 10⁻⁶	mdpi.com
Li₂Sn₂S₅ (Anhydrous)	Room Temperature	< 10⁻⁵	psu.edu
Li₂Sn₂S₅·xH₂O (Hydrated)	Room Temperature	10⁻²	psu.edu

Microstructural Influence on Charge Carrier Mobility

Grain boundaries, the interfaces between individual crystallites in a polycrystalline material, are particularly important. These regions are less ordered than the bulk crystal and can serve as highly conductive pathways for ion transport. leeds.ac.uk In some composite systems, LiI is known to reside preferentially in the grain boundaries, favorably modifying them to enhance ion conduction. mdpi.com

Research has demonstrated a direct correlation between particle size and ionic conductivity. A reduction in the particle size of partially hydrated LiI from 5 ± 1 µm to 2.0 ± 0.2 µm led to an order of magnitude increase in room-temperature ionic conductivity. leeds.ac.uk This improvement is attributed to the corresponding increase in the total volume of grain boundaries and defects, which expands the network available for ion transport. leeds.ac.uk

The table below summarizes the effect of particle size reduction on the ionic conductivity of a composite solid electrolyte containing partially hydrated LiI.

Sample Processing	Average Particle Size (µm)	Room Temperature Ionic Conductivity (S/cm)	Reference
Control (No Processing)	5 ± 1	7.7 x 10⁻⁸	leeds.ac.uk
Grinding with Sonicating	2.0 ± 0.2	6.1 x 10⁻⁷	leeds.ac.uk

Formation and Characteristics of Solid-Electrolyte Interphase (SEI) Layers in Hydrated Lithium Iodide Systems

In electrochemical cells, a critical layer known as the solid-electrolyte interphase (SEI) forms at the interface between the electrolyte and the electrode. In systems utilizing lithium iodide hydrate, this SEI has unique characteristics. The presence of water from the hydrate influences the SEI's composition and properties.

Studies have shown that using a hydrated lithium iodide composite can lead to the formation of a hydrated SEI layer. aip.org This hydrated interphase can be beneficial, for instance, by reducing the formation of "soft shorts" which can impair battery function. aip.org However, the growth of the SEI over time can also lead to an increase in cell impedance, which is a potential drawback. aip.org The growth mechanism is thought to be limited by a transport process, such as the diffusion of neutral lithium interstitials through the SEI. arxiv.org

In more complex systems containing LiI and its hydrate, the interphase can form as a stable, amorphous, glass-like material that acts as a protective layer, preventing the decomposition of other electrolyte components at the electrode surface. researchgate.net For example, an interphase composed of Li, P, S, and I has been identified in Li₂S-LiI based systems. researchgate.net Furthermore, LiI additives can be used to engineer the SEI, contributing to a highly conductive interphase under normal operating temperatures and even enabling thermoresponsive safety features at elevated temperatures. researchgate.net

Fundamental Role as a Solid Electrolyte in Electrochemical Systems

Lithium iodide, particularly in its hydrated form, serves as a crucial solid electrolyte in various electrochemical applications, prized for its ability to conduct lithium ions while remaining in the solid state. This property is fundamental to the development of safer, more durable batteries. leeds.ac.ukbohrium.com

One of its most notable applications is as the standard electrolyte in artificial pacemakers, a role it fills due to the extremely long cycle life it enables. diva-portal.org Beyond this, LiI hydrate is a key component in high-temperature solid-state batteries. diva-portal.org

It is also integral to the concept of self-forming batteries. In these devices, a composite electrolyte rich in LiI and containing LiI hydrate can be used to form the anode, cathode, and separator in situ upon the initial charge. aip.org This simplifies manufacturing and can reduce the risk of self-discharge before the battery is first used. aip.orgbohrium.com Such solid-state batteries offer the prospect of improved safety, high energy density, low self-discharge, and long operational lifespans. leeds.ac.ukbohrium.com

Theoretical Frameworks for Ionic Conductivity in Hydrated Solids

Understanding and predicting the ionic conductivity of hydrated solids like lithium iodide hydrate requires robust theoretical frameworks that can account for their composite and often heterogeneous nature.

Effective Medium Theory (EMT) is a prominent framework used to describe the conductivity of composite materials. sciopen.comdiva-portal.org This theory treats the material as a homogeneous medium with an "effective" conductivity that arises from the properties and volume fractions of its constituent phases (e.g., the LiI crystal, water, and interfacial regions). EMT is an extension of Maxwell's original concepts for mixtures and is particularly useful for modeling the significant impact of highly conductive interfacial layers at grain boundaries, which are critical in hydrated LiI. researchgate.netdiva-portal.org

Percolation Theory is often used in conjunction with EMT. sciopen.com This theory describes how a network of connected pathways must form for conduction to occur throughout the material. In the context of LiI hydrate, this relates to the need for a sufficient hydration level to create a continuous, or "percolating," network of water-filled channels or defects through which lithium ions can travel. researchgate.net

More specific to hydrated systems are models that describe the ion transport mechanism at a molecular level. The Dynamic Structure Model , originally developed for glassy conductors, has been successfully applied to hydrated systems, suggesting that ions travel along specific, predefined pathways rather than randomly through the structure. For highly hydrated phases that exhibit liquid-like behavior, modified versions of liquid electrolyte theories, such as the Debye–Hückel–Onsager theory , can provide insight by accounting for factors like dielectric friction and ion-solvent interactions. arxiv.org

Investigation of Activation Energies for Lithium Ion Motion

The activation energy (Eₐ) is a key parameter that quantifies the energy barrier that lithium ions must overcome to move within the solid electrolyte. A lower activation energy generally corresponds to higher ionic conductivity at a given temperature.

Investigations into lithium iodide hydrate and related systems have determined these energy barriers through various electrochemical techniques. For lithium iodide deuterate (LiI·D₂O), a compound with similar properties to the hydrate, the activation energy for Li⁺ motion has been measured to be 0.66 ± 0.05 eV. mdpi.commdpi.com This value represents the barrier for ion hopping within the hydrated solid structure.

The table below presents reported activation energy values for Li⁺ motion in lithium iodide hydrate and related systems.

Compound/System	Process	Activation Energy (eV)	Activation Energy (kJ/mol)	Reference
LiI·D₂O	Li-ion motion	0.66 ± 0.05	~63.7	mdpi.commdpi.com
Li₂Sn₂S₅·xH₂O	Li-ion diffusion	0.28 - 0.31	~27 - 30	psu.edu
Graphite Anode SEI	Self-discharge (OCV change)	~0.51	48.8

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Impact of Composite Formulations and Additives on Ionic Conductivity

The ionic conductivity of lithium iodide hydrate can be significantly influenced and, in many cases, enhanced through the formation of composite materials and the introduction of various additives. These strategies aim to modify the material's structure, increase defect concentrations, and create preferential pathways for ion transport at interfaces and grain boundaries.

Research into composite electrolytes has demonstrated that dispersing inert, high-surface-area ceramic particles such as alumina (B75360) (Al₂O₃) within a lithium iodide (LiI) matrix can lead to a substantial increase in ionic conductivity. sciopen.com This phenomenon, often referred to as dispersed phase enhancement, is not due to classical doping but rather to the formation of a highly conductive space-charge layer at the interface between the ionic conductor (LiI) and the insulating ceramic particles. researchgate.netucl.ac.uknih.gov The conductivity of these composites is highly dependent on the characteristics of the ceramic filler, including its particle size, pore size, and concentration. researchgate.nethalide-crylink.com For instance, composites of LiI with mesoporous alumina have shown that conductivity increases as the pore size of the alumina decreases. researchgate.net A composite containing a 50:50 mole ratio of LiI and Al₂O₃ with an average mesoporosity of 4.2 nm exhibited a direct current (DC) electrical conductivity of 2.6×10⁻⁴ S cm⁻¹ at 298 K, a value considerably higher than previously reported LiI-alumina composites. researchgate.net Another study found that incorporating 33–45 mol% of Al₂O₃ powder into LiI resulted in an ionic conductivity of approximately 10⁻⁵ S∙cm⁻¹, which is two orders of magnitude greater than that of pure LiI (10⁻⁷ S∙cm⁻¹). sciopen.com

Beyond simple ceramics, other materials have been used to form composites with LiI. Ball milling LiI with two-dimensional molybdenum disulfide (MoS₂) has been shown to produce a composite with an ionic conductivity of 7.1 × 10⁻⁵ S cm⁻¹ at room temperature. halide-crylink.com This significant enhancement, nearly three orders of magnitude higher than pristine LiI, is attributed to the formation of a disordered, amorphous interface between the LiI and MoS₂ phases. halide-crylink.com Similarly, metal-organic frameworks (MOFs) have been utilized as hosts for LiI. A defective UiO-66 MOF loaded with LiI (D-UiO-66-LiI) demonstrated an exceptionally high ionic conductivity of 7.02 × 10⁻² S cm⁻¹ at 30 °C and 98% relative humidity, a result of the synergistic effects of defect-induced acidity and the water-attracting nature of LiI. rsc.org

The formation of composite electrolytes can also involve organic molecules. A notable example is the composite of LiI with 1:2 lithium iodide:3-hydroxypropionitrile (LiI(HPN)₂). researchgate.netdigitellinc.com In these systems, the LiI(HPN)₂ acts as a conductive additive. researchgate.netresearchgate.net Research has shown that reducing the particle size of LiI within an 80/20 mass ratio LiI/LiI(HPN)₂ composite from 5 ± 1 µm to 2.0 ± 0.2 µm increased the room-temperature ionic conductivity by an order of magnitude, from 7.7 x 10⁻⁸ to 6.1 x 10⁻⁷ S cm⁻¹. researchgate.netresearchgate.net This improvement is credited to an increased density of grain boundaries and defects, which facilitate ion transport. researchgate.netresearchgate.net The presence of lithium iodide monohydrate is often observed in these complex systems. osti.govcambridge.org

The degree of hydration itself is a critical factor influencing ionic conductivity. Partial hydration of LiI to form LiI·H₂O can increase conductivity by introducing a higher density of defects into the crystal structure. researchgate.net The room temperature conductivity of lithium iodide monohydrate (LiI·H₂O) has been reported to be 6.6 × 10⁻⁶ (Ω·cm)⁻¹. researchgate.net The role of water was further highlighted in a lyotropic liquid crystalline gel electrolyte system, where increasing the H₂O/LiI mole ratio from approximately 2.57 to 5.85 resulted in a thirteen-fold increase in ionic conductivity, from 4.8 × 10⁻⁵ S/cm to 63.0 × 10⁻⁵ S/cm. bohrium.com

Additives can also be incorporated into other host electrolyte systems to improve performance. In lithium thioborate (LBS) solid electrolytes, LiI has been shown to be a particularly effective additive. acs.org While the addition of lithium chloride (LiCl) or lithium bromide (LiBr) decreased conductivity, the addition of LiI to form a Li₁₀B₁₀S₂₀-2LiI composite increased the ionic conductivity to over 1.0 mS cm⁻¹. acs.org This enhancement is due to the segregation of LiI to the grain boundaries of the LBS crystals, which reduces grain boundary resistance and promotes higher LBS crystallinity. acs.org

The table below summarizes the reported ionic conductivity values for various lithium iodide hydrate composite formulations and systems with additives.

Composite/System	Composition Details	Ionic Conductivity (S cm⁻¹)	Temperature	Reference
LiI-Al₂O₃	50 mol% LiI, 50 mol% Al₂O₃ (4.2 nm pores)	2.6 x 10⁻⁴	298 K (25 °C)	researchgate.net
LiI-Al₂O₃	33-45 mol% Al₂O₃	~1 x 10⁻⁵	25 °C	sciopen.com
LiI-MoS₂	Ball-milled composite	7.1 x 10⁻⁵	Room Temperature	halide-crylink.com
LiI/LiI(HPN)₂	80/20 mass ratio (5 µm LiI particles)	7.7 x 10⁻⁸	Room Temperature	researchgate.netresearchgate.net
LiI/LiI(HPN)₂	80/20 mass ratio (2 µm LiI particles)	6.1 x 10⁻⁷	Room Temperature	researchgate.netresearchgate.net
D-UiO-66-LiI (MOF)	LiI in defective UiO-66 MOF	7.02 x 10⁻²	30 °C (at 98% RH)	rsc.org
LiI·H₂O	Lithium Iodide Monohydrate	6.6 x 10⁻⁶	Room Temperature	researchgate.net
LBS-LiI	Li₁₀B₁₀S₂₀-2LiI	> 1.0 x 10⁻³	Not Specified	acs.org

Chemical Reactivity and Mechanistic Investigations Involving Lithium Iodide Hydrate

Role as a Redox Mediator in Electrochemical Reaction Pathways (e.g., Li-O₂ Battery Chemistry)

Lithium iodide has garnered significant attention as a redox mediator (RM) in lithium-oxygen (Li-O₂) batteries, which theoretically offer much higher energy densities than conventional lithium-ion batteries. lithium-chemical.comosti.gov The primary role of an RM in this context is to facilitate the electrochemical reactions, particularly the oxygen evolution reaction (OER) during charging, by lowering the large overpotentials that typically hinder the process. nih.govnih.gov The insulating nature of the primary discharge product, lithium peroxide (Li₂O₂), passivates the electrode surface, impeding further electron transfer and leading to poor efficiency and cycle life. greencarcongress.com

LiI addresses this challenge by introducing a soluble catalytic cycle. nih.gov During charging, the iodide anion (I⁻) is oxidized at the cathode surface to form triiodide (I₃⁻) or iodine (I₂). nih.gov These oxidized species then chemically oxidize the solid Li₂O₂ deposits, regenerating the iodide ions and allowing the cycle to continue. nih.gov This process effectively shuttles electrons between the electrode and the insulating discharge product, significantly reducing the energy required for charging. lithium-chemical.comnih.gov

The presence of water, forming lithium iodide hydrate (B1144303), is crucial and alters the discharge product. In the presence of both LiI and water, the primary discharge product often shifts from Li₂O₂ to lithium hydroxide (B78521) (LiOH). lithium-chemical.comgreencarcongress.com This transformation is significant because the formation and decomposition of LiOH can, under certain conditions, offer a more reversible and efficient reaction pathway. lithium-chemical.com The redox mediation by iodide is delivered through two main redox couples: I⁻/I₃⁻ and I₃⁻/I₂. nih.gov

Mechanistic Studies of Secondary Product Formation (e.g., LiOH) in the Presence of Lithium Iodide and Water

The formation of lithium hydroxide (LiOH) as a secondary—and often primary—discharge product in Li-O₂ batteries containing lithium iodide and water is a result of a synergistic effect between these two components. chalmers.seresearchgate.net Studies have shown that with either LiI or water alone in an ether-based electrolyte, the main product remains lithium peroxide (Li₂O₂). lithium-chemical.comchalmers.seresearchgate.net However, their coexistence promotes the formation of LiOH. lithium-chemical.comchalmers.seresearchgate.net

The mechanism involves a nominal four-electron oxygen reduction reaction. chalmers.seacs.org The hydrogen required for LiOH formation is sourced from water, while the oxygen comes from both gaseous O₂ and water. chalmers.seacs.org This pathway is often associated with fewer parasitic side reactions compared to the formation of Li₂O₂. chalmers.seresearchgate.net The reduced side reactions are attributed to the role of water as a proton donor, which can coordinate to superoxide (B77818) (O₂⁻), and the greater chemical stability of LiOH. chalmers.seresearchgate.net

Iodide's catalytic role is central to this process. It is believed to facilitate the decomposition of hydrogen peroxide (H₂O₂) or hydroperoxide (HO₂⁻) intermediates, thereby promoting the LiOH formation pathway. chalmers.seacs.org However, the efficacy of this catalysis is highly dependent on the water concentration. chalmers.seacs.org At high water concentrations, the catalytic activity of iodide can be hindered due to the formation of large water-solvated iodide clusters, leading to the re-emergence of Li₂O₂ as a product. chalmers.seacs.org Theoretical studies suggest that water is the most energetically favorable source of protons for LiOH formation. acs.org The effect of iodide in the scission of the lithium peroxide bond is attributed to a halogen-bond interaction. acs.org

Influence of Iodide on Water Acidity and Proton Transfer Processes

The presence of iodide ions significantly influences the acidity of water within the electrolyte, a key factor in the formation of LiOH. uchicago.eduresearchgate.net Investigations using ¹H NMR and FT-IR spectroscopy have revealed that strong interactions between iodide ions and water molecules (I⁻–H₂O) lead to an increase in water's acidity. uchicago.eduresearchgate.net This enhanced acidity facilitates the deprotonation of water, making protons more readily available to react with oxygen reduction intermediates like superoxide (LiO₂) or peroxide (Li₂O₂). greencarcongress.comuchicago.edu

This increased acidity promotes the reaction pathway leading to LiOH. greencarcongress.comuchicago.edu The ease with which water loses a proton in the presence of iodide is a critical factor that shifts the reaction from Li₂O₂ to LiOH formation. greencarcongress.com However, the relationship is not linear with water concentration. At very high water-to-LiI ratios, the effect can be diminished. osti.govuchicago.edu This is partly because as the water concentration increases, it can act as a weaker proton donor, and the formation of extensive water-solvated iodide clusters can physically hinder the catalytic activity of the iodide ion. osti.govchalmers.se Therefore, controlling the water content is crucial for optimizing the catalytic effect of iodide and directing the desired reaction pathway. uchicago.edunih.gov

Theoretical Computations of Reaction Energetics and Transition States (e.g., Microhydration Models)

Theoretical computations, particularly those employing density functional theory (DFT) and microhydration models, have been instrumental in elucidating the complex reaction mechanisms involving lithium iodide hydrate. acs.orgresearchgate.netnih.gov These studies provide insights into reaction energetics, transition states, and the stability of various intermediates that are often difficult to observe experimentally.

Mechanistic theoretical studies of Li-O₂ battery electrolytes containing dimethoxyethane (DME), water, and LiI have confirmed that water is the most energetically favorable proton source for LiOH formation. acs.orgresearchgate.net These calculations have also highlighted the role of iodide in cleaving the lithium peroxide bond through a halogen-bond interaction. acs.orgresearchgate.net The reaction pathway involving hydrogen peroxide has been identified as a viable route for the decomposition of lithium hydroxide. acs.orgresearchgate.net

Microhydration models, which explicitly consider a small number of water molecules interacting with the ions, have been used to study the S(N)2 reactions of lithium halides. nih.gov These models show that water molecules coordinate with the central lithium ion and interact with the entering and leaving halogen anions via hydrogen bonds, which helps to compensate for the hydration energy of the anions. nih.gov Ab initio calculations on microsolvated (LiI)₂⁻(H₂O)n clusters have shown that Li⁺-water interactions are dominant, and as the number of water molecules increases, the I⁻-water and water-water interactions become significantly enhanced. researchgate.net These computational approaches are crucial for understanding the electronic factors that either promote or hinder the formation of desired products versus parasitic species in these complex chemical environments. acs.orgresearchgate.net

A conceptual DFT study has also explored the potential of lithium iodide as a material for hydrogen storage, indicating that a single LiI molecule could absorb multiple H₂ molecules. researchgate.net

Interactions with Organic Solvents and Electrolyte Components

The choice of solvent can dramatically alter the reaction pathways. For instance, the oxidizing ability of the I₃⁻/I⁻ redox couple is solvent-dependent. lithium-chemical.comnih.gov In polar solvents like dimethyl sulfoxide (B87167) (DMSO), the oxidizing power of I₃⁻ is enhanced, allowing it to oxidize both Li₂O₂ and LiOH. nih.govmit.edu In contrast, in weaker, less polar solvents like tetraglyme (B29129) (G4) or dimethoxyethane (DME), the more potent oxidizing agent I₂ is required to drive these reactions. nih.govmit.edu This difference is attributed to the stronger solvation of Li⁺ and I⁻ ions in polar solvents, which increases the redox potential of the I₃⁻/I⁻ couple. nih.govmit.edu

Molecular dynamics simulations have provided a detailed view of these interactions. nih.gov In glyme-based electrolytes, competition exists between Li⁺ and I⁻ for the coordination of water molecules. nih.gov The presence of water and iodide can push solvent molecules out of the solvation shell of the lithium ion. nih.gov Furthermore, the interaction between iodide and water, which is crucial for LiOH formation, is also modulated by the solvent, with shorter-chain glymes being more affected by increasing water concentrations. nih.gov However, the use of LiI in some organic solvents can also lead to degradation. For example, in DMSO-based electrolytes, LiI can lead to extensive electrolyte degradation and the release of singlet oxygen (¹O₂), which negatively impacts cell performance. nih.govnih.gov In contrast, these degradation pathways appear to be suppressed in G4-based electrolytes, leading to better cyclability. nih.govnih.gov

Redox Transformations of Iodide and Polyiodide Species in Solution

The redox chemistry of iodide in solution is central to its function as a mediator. In the presence of an oxidizing agent or upon anodic polarization, iodide (I⁻) is oxidized. This process typically proceeds through the formation of triiodide (I₃⁻), a polyiodide species formed from the reaction of an iodide ion with a newly formed iodine molecule (I₂). nih.govnih.gov

The equilibrium between iodide, iodine, and triiodide (I₂ + I⁻ ⇌ I₃⁻) is fundamental. In many organic solvents used in batteries, the formation constant for triiodide is high, making the I⁻/I₃⁻ couple a key player in the redox mediation process. nih.gov The redox transformations involve two main steps at different potentials: the oxidation of iodide to triiodide (3I⁻ → I₃⁻ + 2e⁻) and the further oxidation of triiodide to iodine (2I₃⁻ → 3I₂ + 2e⁻). nih.gov

The presence of water can influence these transformations. At low water-to-LiI ratios, the formation of LiOH is often accompanied by the oxidation of iodide to triiodide. uchicago.eduresearchgate.net However, at high water ratios, where a mixture of Li₂O₂, LiOOH·H₂O, and LiOH·H₂O is observed, triiodide is often not detected. uchicago.eduresearchgate.net The specific polyiodide species present can be complex. While I₃⁻ is common, higher-order polyiodides like I₅⁻ have also been considered, though their stability in aqueous solutions is debated. researchgate.netrsc.org The interaction of these species with other components, such as their tendency to cause a "shuttle effect" by diffusing to the anode, is a significant challenge in battery design. mdpi.com

Advanced Materials Synthesis and Characterization Applications

Utilization as a Precursor in the Synthesis of Novel Lithium-Based Materials

Lithium iodide hydrate (B1144303) serves as a crucial starting material, or precursor, in the creation of a variety of new lithium-based materials. chemimpex.com Its chemical reactivity and composition make it an ideal candidate for introducing lithium and iodide ions into new structural frameworks. The synthesis of anhydrous lithium iodide often begins with a hydrated form, which is then subjected to dehydration processes. osti.gov This anhydrous form is vital for applications requiring the absence of water, such as in certain types of batteries and organic reactions.

One of the prominent areas where lithium iodide hydrate is used as a precursor is in the development of solid-state electrolytes for next-generation batteries. For instance, it is a key ingredient in the synthesis of lithium argyrodite glass-ceramic electrolytes. nih.gov In these syntheses, lithium iodide is reacted with other lithium-containing compounds and sulfides to form a highly ionically conductive ceramic material. The general process often involves high-energy mechanical alloying or solution-based methods where the precise stoichiometry of the precursors, including lithium iodide, is critical to achieving the desired material properties. nih.govhalide-crylink.com

The synthesis of lithium iodide itself can be achieved through the reaction of lithium hydroxide (B78521) with elemental iodine, often in an aqueous solution, which naturally leads to the formation of a hydrated salt. youtube.com This straightforward synthesis route makes lithium iodide hydrate an accessible precursor for both laboratory-scale research and industrial production of advanced lithium-containing materials.

Table 1: Examples of Lithium-Based Materials Synthesized from Lithium Iodide Precursors

Material	Synthesis Method	Role of Lithium Iodide	Application
Anhydrous Lithium Iodide	Dehydration of lithium iodide hydrate	Primary precursor	Electrolyte in batteries, reagent in organic synthesis
Lithium Argyrodite Glass-Ceramics (e.g., Li₆PS₅I)	Mechanical alloying, Solution synthesis	Source of lithium and iodide ions	Solid-state electrolyte for lithium-ion batteries
Lithium Thioborate (LBS) with LiI	All-solid-state method	Additive to modify grain boundaries	High ionic conductivity solid-state electrolyte

Employment in the Formation of Organolithium Compounds via Synthetic Pathways

Organolithium compounds are a class of organometallic compounds with a direct carbon-lithium bond. They are highly reactive and widely used in organic synthesis as powerful bases and nucleophiles. wikipedia.org While the direct synthesis of simple alkyllithiums often involves the reaction of an alkyl halide with lithium metal, lithium iodide plays a significant role in related and subsequent synthetic transformations. wikipedia.org

Lithium iodide is notably used in the preparation of Gilman reagents, which are lithium diorganocopper compounds ((R)₂CuLi). libretexts.org These reagents are synthesized by reacting two equivalents of an organolithium compound with a copper(I) halide, such as copper(I) iodide. The lithium iodide formed as a byproduct or added intentionally can influence the reactivity and stability of the resulting Gilman reagent. acs.org Gilman reagents are less basic but still potent nucleophiles, making them ideal for specific carbon-carbon bond-forming reactions, such as conjugate additions and coupling reactions with organic halides. libretexts.org

Furthermore, lithium iodide can act as an additive or catalyst in various organometallic-mediated transformations. sigmaaldrich.com Its presence can affect the stereoselectivity of certain reactions, such as the cyclization of alkoxy-substituted 5-hexenyllithiums. researchgate.net The iodide ion, being a good leaving group and a soft nucleophile, can participate in exchange reactions and influence the aggregation state of organolithium species in solution, thereby tuning their reactivity.

Table 2: Role of Lithium Iodide in Organolithium-Related Syntheses

Reaction Type	Role of Lithium Iodide	Example Reactants	Product Class
Gilman Reagent Formation	Reactant byproduct, influences reactivity	2 R-Li + CuI	Lithium diorganocopper ((R)₂CuLi)
Catalysis/Additive	Influences stereoselectivity and reactivity	Alkoxy-substituted 5-hexenyllithiums	Cyclized organic molecules
Metal-Halogen Exchange	Byproduct	R-Li + R'-X → R-X + R'-Li	New organolithium reagents

Integration into Composite Electrolyte Materials for Electrochemical Systems

Moreover, lithium iodide contributes to improving the interfacial stability between the solid electrolyte and the lithium metal anode. acs.org It helps in suppressing the growth of lithium dendrites, which are a major cause of short circuits and failure in lithium-metal batteries. The presence of a LiI-rich interface can promote more uniform lithium plating and stripping, leading to enhanced cycling stability and a higher critical current density. acs.orgacs.org

Table 3: Impact of Lithium Iodide on Composite Electrolyte Properties

Electrolyte System	Form of Lithium Iodide Used	Observed Effect	Research Finding
Lithium Thioborate (LBS)	Anhydrous LiI (from hydrate)	Increased ionic conductivity, reduced grain boundary resistance	LiI resides in grain boundaries, enhancing Li⁺ transport. acs.org
Lithium Argyrodite (Li₆PS₅I)	Anhydrous LiI (from hydrate)	Introduction of S²⁻/I⁻ disorder, enhanced Li⁺ conduction	Doping with LiI promotes inter-cage jumps of Li⁺ ions. nih.gov
Li₂S-based cathodes	LiI solid solution	Improved charge-discharge capacity, enhanced cycling stability	LiI acts as an ion conduction pathway and stabilizes the electrode-electrolyte interface. acs.org
Poly(ethylene oxide) (PEO) based	Li₄(BH₄)₃I	Increased lithium-ion conductivity	Composite polymer electrolyte showed higher conductivity than pure components. mdpi.com

Development of Novel Materials through Chemical Synthesis Routes (e.g., Advanced Ceramics)

The application of lithium iodide hydrate extends to the development of novel materials, including advanced ceramics with specialized functionalities. Glass-ceramics, which possess both amorphous and crystalline phases, are a key area where lithium iodide is utilized.

As mentioned previously, lithium iodide is a critical component in the synthesis of lithium argyrodite and lithium thioborate glass-ceramic electrolytes. nih.govacs.org These materials can be considered advanced ceramics designed for high ionic conductivity. The synthesis process often involves a controlled heat treatment (annealing) of a precursor mixture containing lithium iodide, which induces the formation of the desired crystalline phases within a glassy matrix. The presence and concentration of lithium iodide can influence the degree of crystallinity and the final properties of the ceramic. acs.org

Beyond electrolytes, lithium iodide is used in the preparation of single crystals for scintillation counters. High-purity, anhydrous lithium iodide is necessary for growing large, single crystals that can be used as neutron-detecting phosphors. osti.gov The process requires meticulous purification of the starting materials, often beginning with a hydrated form of lithium iodide.

Future Research Directions and Methodological Advancements

Identification of Unexplored Hydrate (B1144303) Phases and Their Structural Characterization

While several hydrate phases of lithium iodide are known, the complete landscape of its hydration behavior remains an area of active investigation. The crystal structures for the di- and trihydrates of lithium iodide have been determined, and the structure of LiI·3H₂O has been confirmed to be of the LiClO₄·3H₂O type. researchgate.net However, the existence and characteristics of other stable or metastable hydrate phases under various temperature and pressure conditions are not fully understood.

Future research should focus on systematically exploring the lithium iodide-water phase diagram to identify previously uncharacterized hydrates. This involves controlled crystallization experiments across a wide range of temperatures and water activities. Advanced diffraction techniques, such as single-crystal X-ray diffraction at various temperatures, will be crucial for the unambiguous determination of the crystal structures of any newly discovered hydrate phases. Understanding these structures provides fundamental insights into the coordination environment of the lithium ion and the intricate hydrogen-bonding networks that define the properties of these materials. researchgate.net

Table 1: Known Hydrate Phases of Lithium Iodide

Hydrate Phase	Crystal System	Space Group	Key Structural Features
LiI·2H₂O (Dihydrate)	Monoclinic	C2/c	Lithium cation is octahedrally coordinated. researchgate.net
LiI·3H₂O (Trihydrate)	Hexagonal	P6₃mc	Confirmed LiClO₄·3H₂O structure type; H-atom positions have been fixed. researchgate.net

Development of Advanced In Situ Characterization Techniques for Hydration Studies

To comprehend the dynamic processes of hydration and dehydration of lithium iodide, the development and application of advanced in-situ characterization techniques are paramount. These methods allow for real-time observation of structural and chemical changes as they occur within a material system, such as during the charge-discharge cycles of a battery. cip.com.cnoaepublish.com

Techniques like in-situ X-ray diffraction (XRD) can track the evolution of crystalline phases, providing direct evidence of hydrate formation or decomposition. researchgate.netfrontiersin.org In-situ Raman and infrared spectroscopy are powerful tools for probing the vibrational modes of water molecules and the Li-O bonds, offering insights into the local coordination and the strength of interactions within the hydrate structure. cip.com.cnresearchgate.net Furthermore, adapting microscopy techniques, such as environmental scanning electron microscopy (ESEM), would enable the direct visualization of morphological changes associated with water uptake and release. The integration of these in-situ methods into electrochemical cells is a significant step toward understanding the role of hydration in the performance and degradation of lithium-based batteries. oaepublish.com

Table 2: Advanced In Situ Techniques for Lithium Iodide Hydrate Studies

Technique	Information Obtained	Relevance to Hydration Studies
In Situ X-Ray Diffraction (XRD)	Real-time crystal structure evolution. researchgate.netfrontiersin.org	Directly observes the formation and decomposition of different hydrate phases during cycling or environmental changes. frontiersin.org
In Situ Raman Spectroscopy	Vibrational modes of molecules, chemical bond information. researchgate.net	Probes the state of water molecules and the Li⁺ coordination environment within the hydrate. cip.com.cn
In Situ Infrared (IR) Spectroscopy	Functional group analysis and molecular interactions. researchgate.net	Characterizes the hydrogen-bonding network and its changes during hydration/dehydration. cip.com.cn
Differential Electrochemical Mass Spectrometry (DEMS)	Evolved gas analysis during electrochemical processes. researchgate.net	Can detect the release of water vapor or other volatile species related to electrolyte/hydrate decomposition. researchgate.net

Computational Approaches for Predicting Lithium Iodide Hydrate Behavior

Computational modeling provides a powerful complement to experimental studies, offering atomic-level insights and predictive capabilities. Density Functional Theory (DFT) and Molecular Dynamics (MD) simulations are becoming indispensable tools for investigating the behavior of battery materials. numberanalytics.com These methods can be applied to predict the structures, stability, and properties of known and hypothetical lithium iodide hydrates.

DFT calculations can determine the thermodynamic stability of various hydrate phases, predict their electronic structure, and simulate their vibrational spectra to aid in the interpretation of experimental Raman and IR data. numberanalytics.comresearchgate.net MD simulations can model the dynamics of the hydration process itself, revealing the mechanisms of water molecule transport and coordination around the lithium ions over time. numberanalytics.com Such simulations are crucial for understanding the transport properties of electrolytes and the nature of the interface between electrodes and electrolytes. numberanalytics.com A conceptual DFT study has already explored the potential of lithium iodide for hydrogen storage, indicating the utility of these methods for this compound. researchgate.net

Table 3: Computational Methods for Predicting Hydrate Behavior

Computational Method	Application to Lithium Iodide Hydrates	Predicted Properties
Density Functional Theory (DFT)	Quantum mechanical simulation of electronic structure. numberanalytics.com	Thermodynamic stability, voltage profiles, effects of doping, vibrational spectra. numberanalytics.comresearchgate.net
Molecular Dynamics (MD)	Classical simulation of atomic and molecular motion over time. numberanalytics.com	Ionic conductivity, diffusion coefficients, transport properties, interfacial properties. numberanalytics.com
Machine Learning (ML)	Algorithm-based analysis and prediction from large datasets. numberanalytics.com	Prediction of battery lifespan, optimization of charging protocols, identification of new materials. numberanalytics.com

Addressing Challenges in Long-Term Stability and Performance in Material Systems

A critical area of future research is to address the challenges associated with the long-term stability and performance of lithium iodide hydrates in material systems, particularly in all-solid-state batteries. While lithium iodide can improve battery performance by forming a stable interphase, issues such as interfacial resistance, volume changes during cycling, and potential degradation of the electrolyte remain significant hurdles. acs.orgmdpi.com

The formation and dissolution of hydrate phases can lead to mechanical stress and poor contact at the electrode-electrolyte interface, increasing interfacial resistance and diminishing performance over time. mdpi.com Furthermore, while solid electrolytes are intended to prevent lithium dendrite formation, it can still occur along grain boundaries or in porous regions. mdpi.com Research must focus on understanding the interplay between hydration state, interfacial chemistry, and electrochemical performance. This includes studying how the presence of specific hydrate phases affects ionic conductivity, interfacial stability, and dendrite growth. acs.org For instance, LiI has been shown to lower interfacial resistance with lithium metal and improve cycling stability. acs.org The formation of an amorphous interphase containing lithium, phosphorus, sulfur, and iodine has been observed to protect the solid electrolyte from excessive decomposition. acs.org

Table 4: Stability Challenges and Research Directions

Challenge	Description	Future Research Focus
High Interfacial Resistance	Poor physical contact and chemical reactions between the rigid solid electrolyte and electrodes increase resistance. mdpi.com	Engineering stable interfaces; studying the role of LiI-based interphases in reducing resistance. acs.org
Lithium Dendrite Formation	Growth of lithium dendrites through the solid electrolyte can cause short circuits, even in solid-state systems. mdpi.com	Understanding the mechanism of dendrite growth along grain boundaries; developing strategies to suppress it. acs.org
Volume Changes During Cycling	The formation/dissolution of hydrates and ion intercalation can cause volume expansion and contraction, degrading the interface. mdpi.com	Developing materials with minimal volume change; designing electrode architectures that can accommodate stress.
Electrolyte Decomposition	The solid electrolyte can decompose at the interface with the electrode, leading to capacity fade. acs.org	Investigating the formation of protective interphases to prevent further decomposition of the electrolyte. acs.org

Exploration of New Synthetic Pathways for Enhanced Purity and Control

The development of novel synthetic routes for producing lithium iodide hydrate with high purity and controlled properties is essential for advancing its applications. Traditional synthesis often involves the reaction of lithium carbonate or lithium hydroxide (B78521) with hydroiodic acid, but the instability of hydroiodic acid presents challenges for industrial-scale production. nih.gov

Future research should explore alternative, cleaner, and more controllable synthetic methods. Electrodialysis metathesis has emerged as a promising technique, offering a simpler process with lower energy consumption and environmental benefits, capable of producing lithium iodide with a purity of 98.9%. nih.gov Other avenues include solid-state synthesis and co-precipitation methods, which can offer better control over particle size, morphology, and stoichiometry. acs.orgresearchgate.net The goal is to develop scalable processes that yield lithium iodide hydrates with tailored characteristics, such as specific hydrate phases or particle morphologies, to optimize performance in applications like solid-state electrolytes. acs.org

Table 5: Synthetic Pathways for Lithium Iodide

Synthesis Method	Description	Advantages
Neutralization Method	Reaction of lithium carbonate or lithium hydroxide with hydroiodic acid. nih.gov	Straightforward reaction. justdial.com
Electrodialysis Metathesis	Electrically driven membrane separation process using lithium sulfate (B86663) and potassium iodide as raw materials. nih.gov	Simpler process flow, lower energy consumption, high purity (98.9%), environmentally friendly. nih.gov
All-Solid-State Method	Synthesis from precursor powders via ball milling and sintering. acs.org	Can be used to incorporate additives like LiI into other electrolyte materials. acs.org
Co-precipitation	Precipitation of a precursor material from a solution containing the desired metal ions. researchgate.net	Allows for control over particle size and morphology. researchgate.net

Q & A

Q. Critical Parameters :

• Temperature : Higher temperatures favor anhydrous forms; lower temperatures stabilize hydrates.
• Humidity Control : Use desiccators or humidity chambers to isolate specific hydrate phases (e.g., trihydrate forms at >70% relative humidity) .
• Purification : Recrystallization from aqueous solutions can yield pure hydrate forms, but residual moisture must be quantified via thermogravimetric analysis (TGA) .

What are the primary safety considerations for handling lithium iodide hydrate in laboratory settings?

Methodological Answer:

• Hazards : Lithium iodide hydrate is hygroscopic and oxidizes in air, releasing iodine (evident by yellow discoloration) . It may cause skin/eye irritation and respiratory issues .
• Mitigation Strategies :
  • Storage : Keep in airtight containers under inert gas (argon/nitrogen) to prevent oxidation.
  • PPE : Wear nitrile gloves, sealed goggles, and lab coats. Use fume hoods for weighing or heating .
  • Spill Management : Neutralize with sodium thiosulfate to reduce iodine release .

How can researchers verify the purity and hydration state of lithium iodide hydrate?

Methodological Answer:

• Elemental Analysis : Use inductively coupled plasma mass spectrometry (ICP-MS) to confirm Li/I ratios (theoretical: Li 5.19%, I 94.81%) .
• Thermogravimetric Analysis (TGA) : Measure mass loss upon heating to determine water content (e.g., trihydrate loses ~24% mass as H₂O) .
• X-ray Diffraction (XRD) : Compare experimental patterns with reference data (e.g., NaCl-type cubic structure for anhydrous LiI; hydrate phases show distinct lattice parameters) .

Advanced Research Questions

How can discrepancies in reported thermodynamic properties (e.g., melting points, stability) of lithium iodide hydrate be resolved?

Methodological Answer:
Discrepancies often arise from unaccounted hydrate phases or impurities. To address this:

• Phase Purity : Use TGA-XRD coupled analysis to confirm the material’s hydration state before testing .
• Controlled Environment : Perform calorimetry (DSC) under inert atmospheres to prevent oxidation during melting point determination .
• Comparative Studies : Replicate prior experiments with documented humidity levels and synthesis protocols .

What experimental approaches are recommended for studying the structural stability of lithium iodide hydrates under varying humidity conditions?

Methodological Answer:

• Dynamic Vapor Sorption (DVS) : Quantify water uptake/loss isotherms to map hydrate phase transitions (e.g., mono- to trihydrate) .
• In Situ XRD : Monitor lattice changes in real-time under controlled humidity .
• Computational Modeling : Use density functional theory (DFT) to predict stability trends of hydrate phases, validated against experimental data .

How does lithium iodide hydrate interact with polar solvents, and what implications does this have for electrolyte design?

Methodological Answer:

• Solubility Studies : Measure solubility in water, ethanol, or acetonitrile using gravimetric methods. LiI·3H₂O is highly water-soluble (~343 g/100 mL at 25°C) .
• Conductivity Analysis : Use impedance spectroscopy to assess ionic conductivity in solvent systems. Hydrate forms may enhance conductivity due to water-mediated ion mobility .
• Electrolyte Optimization : Compare hydrate vs. anhydrous LiI in battery prototypes to evaluate moisture tolerance and charge transfer efficiency .